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1-[2-[4-[(3S,4S)-7-Methoxy-2,2-dimethyl-3-phenyl-3,4-dihydrochromen-4-yl]phenoxy]ethyl]pyrrolidine;hydrochloride 1-[2-[4-[(3S,4S)-7-Methoxy-2,2-dimethyl-3-phenyl-3,4-dihydrochromen-4-yl]phenoxy]ethyl]pyrrolidine;hydrochloride
Brand Name: Vulcanchem
CAS No.: 51023-56-4
VCID: VC0012521
InChI: InChI=1S/C30H35NO3.ClH/c1-30(2)29(23-9-5-4-6-10-23)28(26-16-15-25(32-3)21-27(26)34-30)22-11-13-24(14-12-22)33-20-19-31-17-7-8-18-31;/h4-6,9-16,21,28-29H,7-8,17-20H2,1-3H3;1H/t28-,29+;/m1./s1
SMILES: CC1(C(C(C2=C(O1)C=C(C=C2)OC)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=CC=C5)C.Cl
Molecular Formula: C30H35NO3.ClH
Molecular Weight: 494.1 g/mol

1-[2-[4-[(3S,4S)-7-Methoxy-2,2-dimethyl-3-phenyl-3,4-dihydrochromen-4-yl]phenoxy]ethyl]pyrrolidine;hydrochloride

CAS No.: 51023-56-4

Main Products

VCID: VC0012521

Molecular Formula: C30H35NO3.ClH

Molecular Weight: 494.1 g/mol

1-[2-[4-[(3S,4S)-7-Methoxy-2,2-dimethyl-3-phenyl-3,4-dihydrochromen-4-yl]phenoxy]ethyl]pyrrolidine;hydrochloride - 51023-56-4

CAS No. 51023-56-4
Product Name 1-[2-[4-[(3S,4S)-7-Methoxy-2,2-dimethyl-3-phenyl-3,4-dihydrochromen-4-yl]phenoxy]ethyl]pyrrolidine;hydrochloride
Molecular Formula C30H35NO3.ClH
Molecular Weight 494.1 g/mol
IUPAC Name 1-[2-[4-[(3R,4R)-7-methoxy-2,2-dimethyl-3-phenyl-3,4-dihydrochromen-4-yl]phenoxy]ethyl]pyrrolidine;hydrochloride
Standard InChI InChI=1S/C30H35NO3.ClH/c1-30(2)29(23-9-5-4-6-10-23)28(26-16-15-25(32-3)21-27(26)34-30)22-11-13-24(14-12-22)33-20-19-31-17-7-8-18-31;/h4-6,9-16,21,28-29H,7-8,17-20H2,1-3H3;1H/t28-,29+;/m1./s1
Standard InChIKey ZRGUGBSQWQXLHB-QBYKQQEBSA-N
Isomeric SMILES CC1([C@H]([C@@H](C2=C(O1)C=C(C=C2)OC)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=CC=C5)C.Cl
SMILES CC1(C(C(C2=C(O1)C=C(C=C2)OC)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=CC=C5)C.Cl
Canonical SMILES CC1(C(C(C2=C(O1)C=C(C=C2)OC)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=CC=C5)C.Cl
Synonyms CENTCHROMAN HYDROCHLORIDE
PubChem Compound 3039688
Last Modified Nov 11 2021
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